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1-Ethoxyhexane density and refractive index

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Ethoxyhexane

CAS No.: 5756-43-4

Cat. No.: S574568

Physical Property Data for 1-Ethoxyhexane

The table below summarizes the key quantitative data for 1-Ethoxyhexane (CAS 5756-43-4) from the

search results.

Property Value Source | Context
Molecular Formula CgH150 [1] [2] [3]
Molecular Weight 130.23 g/mol [2] [3]

Boiling Point 135.5 °C (estimate: 140.96 °C also reported) [2] [3]

Melting Point -94 °C (estimate) [3]

Density 0.7722 (exact value); 0.78 g/cm3 (also reported) [2] [3]

Refractive Index 1.4008 (exact value); 1.404 (also reported) [2] [3]

Experimental Methodology for Refractive Index
Measurement
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While a specific protocol for 1-Ethoxyhexane was not found, the search revealed a detailed modern

methodology for measuring the refractive index of liquid organic chemicals, which is directly applicable [4].

Principle of Operation: The technique is based on an Optical Time-Domain Reflectometer (OTDR) and a
Single-Mode Fiber (SMF) sensor. It measures the power level of backscattered light reflected at the
interface between the optical fiber and the liquid chemical. This reflectance is governed by the Fresnel

equation, which relates the reflected power to the refractive indices of the fiber and the sample [4].

Experimental Setup and Procedure:

e Equipment Setup: A pulsed laser (e.g., at 1550 nm wavelength) from an OTDR is launched into a
long spool of standard Single-Mode Fiber (SMF). The terminal end of this fiber, prepared with a flat
cleave, serves as the sensor head [4].

e Calibration: The sensor head is immersed into a series of organic chemicals with known refractive
indices (e.g., n-hexane, heptane, THF). The reflected power level for each known chemical is
measured and recorded to build a calibration curve [4].

¢ Measurement: The sensor head is then immersed into the sample of 1-Ethoxyhexane. The OTDR
measures the reflected backscattered light level, which is compared against the calibration curve to
determine the unknown refractive index [4].

¢ Key Parameters: The study found that using a shorter optical pulse-width (e.g., 5 ns) provides better
measurement resolution. The reported sensitivity of this method allows for determination of refractive
index up to two digits after the decimal point [4].

Molecular Structure and Conceptual Workflow

The following diagrams visualize the basic structure of the molecule and the conceptual experimental

workflow described above.

1-Ethoxyhexane consists of a hexyl chain and an ethoxy group linked by an oxygen atom.
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Conceptual workflow for determining refractive index using an OTDR and fiber sensor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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